tert-Butyl 1-(((benzyloxy)carbonyl)amino)-5-azaspiro[2.5]octane-5-carboxylate

• IUPAC Name: tert-butyl 2-(phenylmethoxycarbonylamino)-5-azaspiro[2.5]octane-5-carboxylate
• InChI: InChI=1S/C20H28N2O4/c1-19(2,3)26-18(24)22-11-7-10-20(14-22)12-16(20)21-17(23)25-13-15-8-5-4-6-9-15/h4-6,8-9,16H,7,10-14H2,1-3H3,(H,21,23)
• InChI Key: AYCRMAQBNMOQAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1)CC2NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol
• CAS No.: 2251053-69-5

Description

Tert-Butyl 1-(((benzyloxy)carbonyl)amino)-5-azaspiro[2.5]octane-5-carboxylate is a useful research compound. Its molecular formula is C20H28N2O4 and its molecular weight is 360.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

Tert-butyl 1-(((benzyloxy)carbonyl)amino)-5-azaspiro[2.5]octane-5-carboxylate is involved in various synthetic and structural studies. It is synthesized as a cyclic amino acid ester and characterized using spectroscopy and mass spectrometry. Single crystal X-ray diffraction analysis plays a crucial role in determining its molecular structure, revealing its bicyclo[2.2.2]octane structure, which includes a lactone moiety and a piperidine ring (Moriguchi et al., 2014).

Chemical Reactions and Rearrangements

This compound participates in acid-catalyzed rearrangements leading to the synthesis of structurally complex molecules, including amino sugars and derivatives. It reacts with various agents to form regioisomeric compounds and undergoes transformations under specific conditions, showcasing its versatility in synthetic chemistry (Nativi et al., 1989).

Role in Synthesis of Biologically Active Compounds

It is used in the synthesis of biologically active heterocyclic compounds, demonstrating its potential in medicinal chemistry. The reaction of this compound with other reagents leads to the formation of various isomeric products, which can be isolated and used in further synthetic steps (Moskalenko & Boev, 2012).

Application in Photochemical and Thermal Rearrangements

The compound is also significant in photochemical and thermal rearrangement studies. It provides evidence in support of the stereoelectronic control theory, which explains the regioselectivities observed in such rearrangements (Lattes et al., 1982).

Utility in Synthetic Organic Chemistry

It serves as a versatile building block in synthetic organic chemistry. Its nucleophilic substitutions and radical reactions enable the generation of various novel compounds, including aryl radicals, showcasing its application in creating diverse chemical structures (Jasch et al., 2012).